Cas no 91700-91-3 (TAN 420C)
TAN 420C structure
Product Name:TAN 420C
TAN 420C Chemical and Physical Properties
Names and Identifiers
-
- Geldanamycin,18,21-didehydro-17-demethoxy-18,21-dideoxo-18,21-dihydroxy-15-methoxy-, (15R)-
- ANTIBIOTIC TAN 420C
- TAN 420C
- CID 102060431
- (15R)-18,21-Didehydro-17-demethoxy-18,21-dideoxo-18,21-dihydroxy-15-methoxygeldanamycin
- Antibiotic TAN-420C
- TAN-420C
- DihydroherbiMycin C
- Geldanamycin, 18,21-didehydro-17-demethoxy-18,21-dideoxo-18,21-dihydroxy-15-methoxy-, (15R)-
- 91700-91-3
- dihydro-herbimycin B
- [(4E,6Z,8S,9S,10E,12S,13R,14S,16S,17R)-13,20,22-trihydroxy-8,14,17-trimethoxy-4,10,12,16-tetramethyl-3-oxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18(22),19-hexaen-9-yl] carbamate
- CHEMBL487814
- TAN 420C, TAN-420C, TAN 420C, TAN420C, Dihydroherbimycin C
-
- Inchi: 1S/C29H42N2O9/c1-15-9-8-10-22(37-5)27(40-29(30)36)17(3)11-16(2)24(33)23(38-6)12-18(4)26(39-7)20-13-19(32)14-21(25(20)34)31-28(15)35/h8-11,13-14,16,18,22-24,26-27,32-34H,12H2,1-7H3,(H2,30,36)(H,31,35)/b10-8-,15-9-,17-11-/t16-,18-,22-,23-,24+,26+,27-/m0/s1
- InChI Key: QCXSABHHRSWSID-KXYBGFONSA-N
- SMILES: O(C)[C@@H]1[C@@H]([C@@H](C)C=C(C)[C@@H]([C@H](C=CC=C(C)C(NC2C=C(C=C(C=2O)[C@@H]([C@@H](C)C1)OC)O)=O)OC)OC(N)=O)O |c:11,t:6,13|
Computed Properties
- Exact Mass: 562.28903092g/mol
- Monoisotopic Mass: 562.28903092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 40
- Rotatable Bond Count: 5
- Complexity: 937
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 170
- XLogP3: 2.2
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 733.7±60.0 °C(Predicted)
- Solubility: DMF: soluble,DMSO: soluble,Ethanol: soluble,Methanol: soluble
- pka: 9.90±0.70(Predicted)
TAN 420C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A697415-500μg |
Antibiotic TAN 420C |
91700-91-3 | 500μg |
$ 305.00 | 2023-04-19 | ||
| TRC | A697415-1000μg |
Antibiotic TAN 420C |
91700-91-3 | 1mg |
$ 483.00 | 2023-04-19 | ||
| TRC | A697415-500µg |
Antibiotic TAN 420C |
91700-91-3 | 500µg |
$ 240.00 | 2021-05-08 | ||
| TRC | A697415-1000µg |
Antibiotic TAN 420C |
91700-91-3 | 1000µg |
$ 385.00 | 2021-05-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T913076-500μg |
TAN 420C |
91700-91-3 | 98% | 500μg |
¥5,923.80 | 2022-08-31 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74218-2.5mg |
TAN 420C |
91700-91-3 | 98% | 2.5mg |
¥12802.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74218-500ug |
TAN 420C |
91700-91-3 | 98% | 500ug |
¥3796.00 | 2022-04-26 | |
| BioAustralis | BIA-T1039-0.50mg |
TAN 420C |
91700-91-3 | >95% by HPLC | 0.50mg |
$370.00 | 2024-07-19 | |
| BioAustralis | BIA-T1039-2.50mg |
TAN 420C |
91700-91-3 | >95% by HPLC | 2.50mg |
$1295.00 | 2024-07-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202057-500µg |
Antibiotic TAN 420C, |
91700-91-3 | >95% | 500µg |
¥2219.00 | 2023-09-05 |
TAN 420C Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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